Cas no 97242-33-6 (Benzoyl chloride, 3-(acetyloxy)-5-methoxy-)

• Product Name: Benzoyl chloride, 3-(acetyloxy)-5-methoxy-
• CAS No: 97242-33-6
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 4365890
• Update Time: 2026-04-10

Benzoyl chloride, 3-(acetyloxy)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-(acetyloxy)-5-methoxy-

Additional information on Benzoyl chloride, 3-(acetyloxy)-5-methoxy-

Recent Advances in the Study of Benzoyl chloride, 3-(acetyloxy)-5-methoxy- (CAS: 97242-33-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Benzoyl chloride, 3-(acetyloxy)-5-methoxy- (CAS: 97242-33-6) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique benzoyl chloride core functionalized with acetyloxy and methoxy groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. The compound's structural features make it a valuable scaffold for drug design, enabling the modulation of biological targets with high precision.

One of the most notable advancements in the study of Benzoyl chloride, 3-(acetyloxy)-5-methoxy- is its application in the synthesis of prodrugs and targeted drug delivery systems. Researchers have demonstrated that this compound can be used to modify the pharmacokinetic properties of existing drugs, enhancing their bioavailability and reducing off-target effects. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* highlighted the use of this compound in the development of a new class of anticancer prodrugs that selectively release active agents in tumor microenvironments. The study reported a significant improvement in therapeutic efficacy and a reduction in systemic toxicity, underscoring the compound's potential in precision medicine.

In addition to its pharmaceutical applications, Benzoyl chloride, 3-(acetyloxy)-5-methoxy- has also been investigated for its role in chemical biology. Recent research has focused on its utility as a chemical probe for studying enzyme mechanisms and protein-ligand interactions. A 2022 study in *ACS Chemical Biology* utilized this compound to elucidate the catalytic mechanism of a family of hydrolases, providing insights that could inform the design of enzyme inhibitors. The study's findings have broad implications for the development of new therapeutics targeting metabolic disorders and infectious diseases.

The synthesis and characterization of Benzoyl chloride, 3-(acetyloxy)-5-methoxy- have also seen significant progress. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring its suitability for high-throughput screening and combinatorial chemistry. Furthermore, recent innovations in green chemistry have enabled the development of more sustainable synthetic routes for this compound, reducing the environmental impact of its production. A 2023 review in *Green Chemistry* highlighted these advancements, emphasizing the importance of eco-friendly methodologies in the pharmaceutical industry.

Looking ahead, the continued exploration of Benzoyl chloride, 3-(acetyloxy)-5-methoxy- (CAS: 97242-33-6) is expected to yield further breakthroughs in drug discovery and chemical biology. Its unique structural properties and versatile applications make it a promising candidate for the development of next-generation therapeutics. Future research directions may include the optimization of its synthetic pathways, the exploration of its interactions with novel biological targets, and the integration of computational modeling to predict its behavior in complex biological systems. As the field advances, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing the frontiers of chemical biology.